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Compound of Interest

Compound Name: Hexyl octyl phthalate

Cat. No.: B033094 Get Quote

In polymer science, the term "Hexyl Octyl Phthalate" is not a standard chemical descriptor

and can lead to ambiguity. Scientific literature and industrial applications predominantly focus

on two key isomers within this carbon range: Di(2-ethylhexyl) phthalate (DEHP) and Di-n-octyl

phthalate (DNOP). DEHP, which is synthesized using the branched-chain alcohol 2-

ethylhexanol (an isomer of octanol), is the most common and widely produced plasticizer

globally, often referred to simply as dioctyl phthalate (DOP).[1][2] Its straight-chain isomer,

DNOP, sees more specialized use. This guide will focus primarily on the ubiquitous DEHP, with

comparative data for DNOP, to provide a comprehensive and technically precise resource for

researchers.

Phthalates are esters of phthalic acid that are added to polymers to enhance their flexibility,

durability, and workability.[3] They are quintessential additives in the plastics industry,

particularly for polyvinyl chloride (PVC), which would otherwise be a rigid and brittle material.[1]

By understanding the fundamental properties, mechanisms, and applications of octyl phthalate

esters, scientists can make informed decisions in material formulation, drug delivery device

development, and toxicological assessment.

Physicochemical Properties: The Foundation of
Performance
A plasticizer's efficacy is rooted in its physical and chemical characteristics. A high boiling point

and low vapor pressure are critical for permanence within the polymer matrix during high-
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temperature processing and throughout the product's lifecycle. Good oil solubility and

extremely low water solubility are also defining features.[1]

Table 1: Comparative Physicochemical Properties of DEHP and DNOP
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Property
Di(2-ethylhexyl)
phthalate (DEHP)

Di-n-octyl phthalate
(DNOP)

Significance in
Plasticization

CAS Number 117-81-7[1] 117-84-0[4]
Unique chemical

identifier.

Molecular Formula C₂₄H₃₈O₄[1] C₂₄H₃₈O₄[4]

Identical formula,

differing only in alkyl

chain structure.

Molar Mass 390.56 g/mol [1] 390.56 g/mol [4]

Influences volatility

and migration; higher

mass generally means

greater permanence.

Appearance Colorless, oily liquid[1] Clear, oily liquid[4]

Indicates purity and

suitability for

transparent

applications.

Density (at 20°C) ~0.99 g/mL[1] ~0.98 g/mL[4]

Important for

formulation

calculations by weight

and volume.

Boiling Point 385 °C[1] ~220 °C (at 5 mmHg)

High boiling point is

crucial for minimizing

loss during

processing.

Melting Point -50 °C[1] -25 °C[4]

Ensures the

plasticizer remains in

a liquid state over a

wide temperature

range.

Flash Point ~207 °C[2] ~219 °C[4]

Relates to safety and

handling during high-

temperature

compounding.
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Water Solubility
Very low (~0.00003%

at 23.8°C)[1]
Insoluble[4]

Prevents leaching into

aqueous

environments, though

not entirely.

Viscosity (at 20°C) ~56-80 mPa·s ~39 mPa·s[4]

Affects processing

characteristics,

particularly in

plastisols.

Refractive Index ~1.485[2] ~1.485[4]

Important for optical

properties in clear

polymer formulations.

The structural difference—a branched chain in DEHP versus a linear chain in DNOP—subtly

influences properties like melting point and viscosity, which in turn affect low-temperature

performance and processing behavior.

Synthesis and Manufacturing
The industrial production of DEHP is a straightforward esterification reaction. It is commercially

produced by reacting phthalic anhydride with an excess of 2-ethylhexanol.[1] The reaction is

typically catalyzed by an acid, such as sulfuric acid or p-toluenesulfonic acid, to drive the

reaction toward completion.[1]
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Fig. 1: Industrial Synthesis Workflow for DEHP.

The process involves removing the water byproduct to shift the equilibrium towards the product,

followed by purification steps to remove the catalyst and unreacted excess alcohol, yielding a

high-purity plasticizer.[5]

Mechanism of Action in Polymers
Plasticizers function by inserting themselves into the polymer structure at a molecular level. In

a rigid polymer like unplasticized PVC, the long polymer chains are tightly packed and held

together by strong intermolecular van der Waals forces and dipole-dipole interactions. This

restricts chain movement, resulting in a hard and brittle material.

The addition of a plasticizer introduces small molecules that position themselves between the

polymer chains.[6] This has two primary effects:

Increased Free Volume: The plasticizer molecules push the polymer chains apart, creating

more empty space or "free volume" within the material.[6]

Shielding of Intermolecular Forces: The polar ester groups of the phthalate molecule interact

with the polar sites on the PVC chains (the C-Cl bond). This shields the polymer chains from

each other, weakening the cohesive forces between them.

This increased spacing and reduced intermolecular attraction allow segments of the polymer

chains to move more freely, especially under stress or thermal energy. Macroscopically, this

translates to a significant drop in the glass transition temperature (Tg), increased flexibility, and

a lower elastic modulus.[6]

Fig. 2: Molecular Mechanism of Polymer Plasticization.

It is important to note the phenomenon of antiplasticization, which can occur at very low

plasticizer concentrations (typically <10%). In this range, the plasticizer molecules can fill

existing free volume and restrict segmental chain motion, leading to a more rigid material with a

higher tensile strength than the base polymer.[6]

Key Applications and Formulations
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Due to its excellent performance-to-cost ratio, DEHP is the workhorse plasticizer for flexible

PVC.[1][2] Plastics may contain from 1% to 40% DEHP by weight, depending on the desired

level of flexibility.[1]

Major Application Areas:

Medical Devices: DEHP is widely used in medical products like intravenous (IV) tubing,

catheters, and blood storage bags.[4][7] In blood bags, it serves a unique dual role by also

stabilizing red blood cell membranes, extending the viable storage time of blood products.

Wire and Cable Insulation: Plasticized PVC provides durable, flexible, and electrically

insulating sheathing for electrical wires and cables.[4]

Building and Construction: Key applications include vinyl flooring, wall coverings, roofing

membranes, and flexible hoses.

Automotive: Used in automotive interiors for upholstery, dashboards, and door panels.

Consumer Goods: Found in products like shower curtains, garden hoses, footwear, and

adhesives.[4]

Experimental Protocols: Performance and Analysis
A critical aspect of polymer science is the empirical validation of material properties. The

following protocols outline standard methodologies for evaluating plasticizer performance and

verifying its presence.

Protocol 1: Evaluation of Plasticizer Performance in PVC
Objective: To prepare a plasticized PVC compound and measure its key mechanical properties.

Methodology:

Compounding:

Accurately weigh PVC resin, DEHP (e.g., at 30% by weight, or 43 parts per hundred of

resin - phr), thermal stabilizers, and lubricants.
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Pre-mix the components in a high-speed mixer until a homogenous dry blend is achieved.

Process the dry blend on a heated two-roll mill at a temperature of 160-170°C.

Continuously cut and fold the material on the mill for 5-10 minutes to ensure complete

fusion and uniform distribution of the plasticizer.

Sheet off the compounded material to a desired thickness (e.g., 2 mm).

Sample Preparation:

Press the milled sheets in a compression molder at ~175°C to create smooth, void-free

plaques for testing.

Use a die cutter to cut standardized test specimens from the plaques according to ASTM

specifications (e.g., dumbbell shape for tensile testing).

Mechanical Testing:

Hardness: Measure the Shore A durometer hardness of the plaque according to ASTM

D2240. A lower value indicates greater softness.

Tensile Properties: Using a universal testing machine (tensile tester), measure the tensile

strength, modulus, and elongation at break according to ASTM D638. Increased

elongation and decreased modulus are hallmarks of effective plasticization.

Low-Temperature Flexibility: Determine the brittleness temperature using a method like

ASTM D746, which identifies the temperature at which the material fractures upon impact.

Causality: The choice of a two-roll mill simulates industrial processing and imparts the

necessary shear and heat to ensure the DEHP is fully absorbed by the PVC resin.

Standardized ASTM tests are employed to generate reproducible data that can be compared

across different formulations and with literature values, ensuring the self-validating nature of

the protocol.

Protocol 2: Quantification of DEHP in a Polymer Product
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Objective: To extract and quantify the concentration of DEHP in a finished plastic product using

Gas Chromatography-Mass Spectrometry (GC-MS).

Methodology:

Sample Preparation:

Cut a small, representative piece of the polymer sample (~1 gram) into small pieces to

maximize surface area.

Accurately weigh the sample and place it into a glass vial.

Solvent Extraction:

Add a precise volume of a suitable organic solvent (e.g., hexane or dichloromethane) to

the vial. Since phthalates are not covalently bonded, they can be extracted.[8]

Agitate the sample in an ultrasonic bath for 30-60 minutes to facilitate the leaching of the

plasticizer from the polymer matrix into the solvent.

Allow the polymer fragments to settle.

GC-MS Analysis:

Carefully take an aliquot of the supernatant (the solvent containing the extracted DEHP)

and transfer it to an autosampler vial.

Inject a small volume (e.g., 1 µL) of the extract into the GC-MS system.

The Gas Chromatograph separates the components of the mixture based on their boiling

points and interaction with the GC column.

The Mass Spectrometer detects the separated components, breaking them into

characteristic fragment ions. The resulting mass spectrum for DEHP serves as a definitive

fingerprint for identification.

Quantify the amount of DEHP by comparing the peak area from the sample to a calibration

curve generated from standards of known DEHP concentrations.
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Fig. 3: Analytical Workflow for Phthalate Quantification.
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Toxicological and Environmental Profile
The widespread use of DEHP has been accompanied by significant scrutiny regarding its

health and environmental effects. Toxicological studies have shown that DEHP can act as an

endocrine disruptor, potentially interfering with the body's hormonal systems.[3][9] Concerns

have been raised about its effects on the reproductive system, as well as potential

hepatotoxicity (liver damage) with chronic exposure.[9]

These concerns have led to regulatory actions worldwide. For instance, the European Union

has restricted the use of DEHP and other phthalates in toys and childcare articles to a

concentration of less than 0.1% by mass.[10]

Environmentally, DEHP's low water solubility and adsorption to organic matter mean it persists

in soil and sediment. While it is biodegradable, its widespread continuous release can lead to

detectable levels in the environment. This has fueled research into "green" plasticizers, such as

those derived from succinates or citrates, that offer a more favorable toxicological and

environmental profile.[11][12]

Conclusion
Octyl phthalate esters, particularly DEHP, are fundamentally important plasticizers that have

enabled the broad utility of flexible PVC across countless applications, from life-saving medical

devices to everyday consumer goods. Their effectiveness is a direct result of their ideal

physicochemical properties and their efficient mechanism of action at the molecular level.

However, the field of polymer science is dynamic. The compelling performance of these

plasticizers must be continually weighed against valid toxicological and environmental

concerns. For the modern researcher, a thorough understanding of DEHP's properties,

protocols, and associated health profile is essential for both innovating new materials and

ensuring the safety and sustainability of existing technologies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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